3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate
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Description
3-(4-chlorophenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C20H16ClNO5 and its molecular weight is 385.8. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
The compound has been utilized in the synthesis of complex organic molecules. For instance, it has been involved in the synthesis of 2-Aminothiophenes via a one-pot Gewald reaction, showcasing its role in facilitating the construction of heterocyclic compounds with potential application in pharmaceuticals and materials science (Tormyshev et al., 2006). Additionally, its use in the synthesis of chromenone scaffolds, vital for the development of DNA-dependent protein kinase inhibitors, further emphasizes its importance in medicinal chemistry research (Rodriguez Aristegui et al., 2006).
Material Science and Catalysis
In material science, derivatives of this compound have been explored for their catalytic properties. A study on the crystal structure of dimethomorph, a morpholine fungicide, provides insights into the molecular arrangement and potential interaction mechanisms in catalytic processes (Kang et al., 2015). This can inform the design of more efficient catalysts for environmental and industrial applications.
Biological Studies
The compound's derivatives have been used as fluorescent probes for imaging trivalent cations in living cells, demonstrating the utility of such molecules in bioimaging and diagnostics (Ye et al., 2019). This research contributes to our understanding of cellular processes and the development of novel diagnostic tools.
Environmental Applications
Furthermore, the compound has been implicated in studies related to environmental science, particularly in the degradation of chlorophenols, a class of environmental pollutants. Research on surface carboxylated Cu0/Fe3O4 nanocomposites has shown potential for the oxidative removal of organic pollutants, with implications for water purification technologies (Ding et al., 2017).
Properties
IUPAC Name |
[3-(4-chlorophenyl)-2-oxochromen-7-yl] morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClNO5/c21-15-4-1-13(2-5-15)17-11-14-3-6-16(12-18(14)27-19(17)23)26-20(24)22-7-9-25-10-8-22/h1-6,11-12H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKCKIAZBDMMVNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)OC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.